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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-13C2

Cat. No.: B12382645

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data
and handling protocols for Ethyl 2-methylbutanoate-13C2. While specific safety data for the
isotopically labeled compound is not extensively published, the information presented here is
based on the well-documented properties of its unlabeled analogue, Ethyl 2-methylbutanoate.
The inclusion of two 13C isotopes does not significantly alter the chemical's hazardous
properties or safety requirements. This document is intended to serve as an essential resource
for laboratory personnel, ensuring safe handling and application in research and development.

Chemical and Physical Properties

Ethyl 2-methylbutanoate is a colorless, oily liquid with a characteristic fruity odor, often
described as apple-like.[1][2][3][4] It is insoluble in water but miscible with ethanol and other
organic solvents.[3] The following tables summarize the key physical and chemical properties
of Ethyl 2-methylbutanoate.
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Property Value Source
Molecular Formula C7H1402 [51[6]

Molecular Weight 130.18 g/mol [2][41[5]
Appearance Colorless liquid [11031[7]
Odor Fruity, apple-like [11[3114]
Quantitative Physical Data Value Source

Density 0.865 g/mL at 25 °C [5]
Boiling Point 133 °C [31[5]
Melting Point -93 °C [4]
Flash Point 26 °C (79 °F) [315]

Vapor Pressure

11.73 hPa at 20 °C

[5]

Water Solubility

600 mg/L at 20 °C

[5]

Refractive Index

n20/D 1.397

[5]

Hazard Identification and Safety Precautions

Ethyl 2-methylbutanoate is classified as a flammable liquid.[1] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[1]

GHS Hazard Classification:

Hazard Class

Category

Hazard Statement

Flammable Liquids

H226: Flammable liquid and
vapor[1]

Precautionary Statements:
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Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.[1][8]
P233 Keep container tightly closed.[1][8]
Ground and bond container and receiving
P240 _
equipment.[1][8]
o4l Use explosion-proof electrical/ventilating/lighting
equipment.[1][8]
p242 Use non-sparking tools.[1][8]
P243 Take action to prevent static discharges.[1][8]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[1]
In case of fire: Use COz, dry chemical, or foam
P370+P378 o
for extinction.
P403+P235 Store in a well-ventilated place. Keep cool.[1]
Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with Ethyl 2-

methylbutanoate-13C2. The following sections detail the necessary procedures for handling,

storage, and in case of accidental exposure.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

+ Eye/Face Protection: Wear tightly fitting safety goggles.[1]
» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat are required.[9]

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

with an organic vapor cartridge is recommended.[9]

Preparation

Start: Handling Chemical

Conduct Risk Assessment

Personal Protedtive Equipment (PPE)

A4
Wear Safety Goggles Wear Gloves & Lab Coat EHElR AT LS yent|lat|on
or Use Respirator

Handling
y

{Proceed with Experimentjd

Click to download full resolution via product page
Figure 1: Mandatory PPE workflow for handling Ethyl 2-methylbutanoate-13C2.

Storage

Proper storage is crucial to maintain the integrity of the compound and ensure laboratory

safety.
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Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

The storage area should be designated as a "flammables area."”

Incompatible materials include strong oxidizing agents and strong bases.

Select Storage Location

Tightly Closed Container

A4

Cool, Dry, Well-Ventilated

Separate from Incompatible

Away from Heat & Ignition Sources Materials (Oxidizers, Bases)

L Secure Storage

Click to download full resolution via product page

Figure 2: Logical relationship for proper storage of Ethyl 2-methylbutanoate-13C2.

First-Aid Measures

In the event of exposure, immediate action is necessary. The following table outlines the
appropriate first-aid measures.
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Exposure Route

First-Aid Procedure

Source

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with water/shower for at
least 15 minutes. If skin
irritation persists, call a

physician.

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Do not induce

vomiting.

[3]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

Fire-Fighting Measures

Ethyl 2-methylbutanoate is a flammable liquid. In case of a fire, the following measures should

be taken:

o Suitable Extinguishing Media: Use carbon dioxide (CO3), dry chemical, or foam. Water spray

may be inefficient.[1]

o Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[1][8]

Containers may explode when heated. Hazardous decomposition products include carbon

monoxide and carbon dioxide.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate Personnel: Remove all non-essential personnel from the area.

» Remove Ignition Sources: Eliminate all sources of ignition in the vicinity of the spill.
» Ventilate the Area: Ensure adequate ventilation.

o Contain the Spill: Use a non-combustible absorbent material like sand or earth to contain the
spill.[9]

o Collect and Dispose: Collect the absorbed material into a suitable container for disposal.[9]
Disposal must be in accordance with local, state, and federal regulations.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.carlroth.com/medias/SDB-22EX-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzkxNTZ8YXBwbGljYXRpb24vcGRmfGFHTmlMMmhrTXk4NU1qQTVPRGM0TWpRNU5UQXlMMU5FUWw4eU1rVllYME5JWDBWT0xuQmtaZ3w2MzNiZTg1N2I0ODZmM2NiN2Q2ZWIzNjY3MDk3MmEwZTBhYjcxMzQ0ODBlZDFmMjY0ZGU1MDFjNzM0NWMyMzIy
https://www.carlroth.com/medias/SDB-22EX-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzkxNTZ8YXBwbGljYXRpb24vcGRmfGFHTmlMMmhrTXk4NU1qQTVPRGM0TWpRNU5UQXlMMU5FUWw4eU1rVllYME5JWDBWT0xuQmtaZ3w2MzNiZTg1N2I0ODZmM2NiN2Q2ZWIzNjY3MDk3MmEwZTBhYjcxMzQ0ODBlZDFmMjY0ZGU1MDFjNzM0NWMyMzIy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Spill Occurs

(Evacuate Area)
(Remove Ignition Sources)

'
'

Contain Spill with
Inert Absorbent Material

:

(Collect Absorbed Material)

into Suitable Container

:

Dispose of Waste
According to Regulations

Spill Cleaned Up

Click to download full resolution via product page

Figure 3: Step-by-step workflow for responding to an accidental spill.

Toxicological Information
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There is limited toxicological data available for Ethyl 2-methylbutanoate. It may cause irritation
to the skin, eyes, and respiratory tract upon contact or inhalation.[1] Ingestion may cause
gastrointestinal irritation.

Ecological Information

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very
persistent and very bioaccumulative (vPvB). However, it should not be released into the
environment.

This technical guide is intended to provide essential safety information. It is not a substitute for
a thorough understanding of the material and adherence to all applicable safety regulations.
Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12382645#ethyl-2-methylbutanoate-13c2-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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